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Introduction

Lithium azide (LiNs) is a highly reactive and toxic inorganic compound utilized in specialized
chemical applications, including organic synthesis and as a precursor in materials science.[1]
Typically supplied as a 20% weight by weight aqueous solution, its utility is counterbalanced by
significant toxicological risks that necessitate stringent safety protocols.[1][2] This guide
provides a comprehensive overview of the toxicity of lithium azide solutions, detailing its
mechanism of action, clinical manifestations of exposure, and robust protocols for safe
handling, emergency procedures, and disposal. While specific quantitative toxicity data for
lithium azide is not extensively documented, the toxicological profile is considered analogous to
that of other alkali metal azides, such as sodium azide, for which more data is available.[3]

Hazard Identification and Classification

Lithium azide solution is classified as acutely toxic and poses a severe health risk upon
exposure through multiple routes.[1][4] The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals categorizes it as follows:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 1/2 H300: Fatal if swallowed.[5][6]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin.[5][6]
Acute Toxicity, Inhalation Category 1/2 H330: Fatal if inhaled.[5][6]

A critical and potentially fatal hazard associated with lithium azide is its reactivity with acids,
which liberates the highly toxic and explosive hydrazoic acid gas.[4][7] Furthermore, contact
with metals such as lead or copper, often found in plumbing, can lead to the formation of highly
unstable and shock-sensitive metal azides.[4]

While specific LD50 and LC50 values for lithium azide are not readily available in the literature,
the data for the closely related sodium azide provide a valuable reference for its high degree of
toxicity.

Quantitative Toxicity Data for Sodium Azide

Exposure Route Species LD50/LC50

Oral Rat 27 mg/kg[1][4]
Oral Mouse 27 mg/kg[1][4]
Dermal Rabbit 20 mg/kg[1][4]
Dermal Rat 50 mag/kg[1][4]
Inhalation Rat 37 mg/m3[1][4]
Inhalation Mouse 32,400 pg/m3[1][4]

Mechanism of Toxicity

The primary mechanism of azide toxicity is similar to that of cyanide, involving the potent
inhibition of mitochondrial cytochrome C oxidase (Complex V) in the electron transport chain.
[3][8] This inhibition disrupts cellular respiration, leading to a rapid cessation of aerobic
metabolism and ATP production, even in the presence of adequate oxygen.[3] This "histotoxic
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hypoxia" is particularly damaging to organs with high oxygen demand, such as the brain and
heart.[9]

In addition to its effects on cellular respiration, the azide ion is a potent vasodilator, likely
through its conversion to nitric oxide.[3][8] This vasodilation can lead to profound hypotension,
further compromising organ perfusion and exacerbating the cellular damage caused by

mitochondrial poisoning.[3][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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